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3-isothiocyanato-1-methyl-1H-

pyrazole

Cat. No.: B040448 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
The pyrazole scaffold is a cornerstone in medicinal chemistry, recognized for its prevalence in a

wide array of biologically active compounds.[1] Its unique structural and electronic properties

make it a versatile building block for the design of therapeutic agents targeting a range of

diseases, including cancer and inflammatory conditions. The introduction of a reactive

isothiocyanate group at the 3-position of the 1-methyl-1H-pyrazole core creates a valuable

intermediate, 3-isothiocyanato-1-methyl-1H-pyrazole, for the synthesis of diverse compound

libraries, particularly thiourea derivatives. These derivatives have shown significant potential as

kinase inhibitors and anticancer agents.[2][3][4]

This document provides detailed application notes and experimental protocols for the use of 3-
isothiocyanato-1-methyl-1H-pyrazole as a building block in medicinal chemistry. The

protocols are based on established synthetic methodologies for analogous compounds,

providing a practical guide for researchers.
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Property Value

IUPAC Name 3-isothiocyanato-1-methyl-1H-pyrazole

CAS Number 114874-28-1

Molecular Formula C₅H₅N₃S

Molecular Weight 139.18 g/mol

Appearance
(Predicted) Colorless to pale yellow oil or low-

melting solid

Reactivity

The isothiocyanate group is a key functional

handle, readily undergoing nucleophilic attack

by primary and secondary amines to form stable

thiourea derivatives.

Experimental Protocols
The following protocols are representative methods for the synthesis of the title compound and

its subsequent use in generating derivatives.

Protocol 1: Synthesis of 3-Amino-1-methyl-1H-pyrazole
(Precursor)
The synthesis of the precursor, 3-amino-1-methyl-1H-pyrazole, is a critical first step. The

following protocol is adapted from established methods for the synthesis of similar

aminopyrazoles.

Reaction Scheme:
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Synthesis of 3-Amino-1-methyl-1H-pyrazole

Acetonitrile
3-Amino-2-butenenitrile

1. Na, Ethyl Acetate
2. H+

Sodium Metal

Ethyl Acetate

3-Amino-1-methyl-1H-pyrazole

Methylhydrazine,
Ethanol, Reflux

Methylhydrazine

Synthesis of 3-Isothiocyanato-1-methyl-1H-pyrazole

3-Amino-1-methyl-1H-pyrazole
3-Isothiocyanato-1-methyl-1H-pyrazole

Thiophosgene, Base,
Dichloromethane, 0 °C to rt

Thiophosgene (CSCl₂)

Triethylamine or NaHCO₃

Dichloromethane
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Synthesis of Pyrazolyl-Thiourea Derivatives

3-Isothiocyanato-1-methyl-1H-pyrazole
N-(1-methyl-1H-pyrazol-3-yl)-N'-R-thiourea

R-NH₂, Solvent, rt

Primary Amine (R-NH₂)

Acetonitrile or THF
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Simplified Kinase Signaling Pathway Inhibition by Pyrazolyl-Thiourea Derivative

Growth Factor

Receptor Tyrosine Kinase
(e.g., EGFR)

Downstream Kinase
(e.g., MEK, AKT)

Phosphorylation

Transcription Factor

Activation

Gene Expression
(Proliferation, Survival)

Pyrazolyl-Thiourea
Derivative

Inhibition

Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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